Cas no 1343932-46-6 (N-[(pyrimidin-5-yl)methyl]pyridin-3-amine)

• Product Name: N-[(pyrimidin-5-yl)methyl]pyridin-3-amine
• CAS No: 1343932-46-6
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 5159254
• PubChem ID: 62758747
• Update Time: 2026-03-04

N-[(pyrimidin-5-yl)methyl]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanamine, N-3-pyridinyl-
• N-[(pyrimidin-5-yl)methyl]pyridin-3-amine

• Inchi： 1S/C10H10N4/c1-2-10(7-11-3-1)14-6-9-4-12-8-13-5-9/h1-5,7-8,14H,6H2
• InChI Key： COKWNVKLCYKOAB-UHFFFAOYSA-N
• SMILES： C1=NC=C(CNC2=CC=CN=C2)C=N1

Additional information on N-[(pyrimidin-5-yl)methyl]pyridin-3-amine

N-[(Pyrimidin-5-Yl)methyl]Pyridin-3-Amine: A Comprehensive Overview

The compound N-[(pyrimidin-5-yl)methyl]pyridin-3-amine (CAS No. 1343932-46-6) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, materials science, and catalysis. This compound has garnered attention due to its unique chemical structure and promising applications in drug design and chemical synthesis. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

N-[(Pyrimidin-5-Yl)methyl]Pyridin-3-Amine is an organic compound characterized by its heterocyclic framework. The molecule consists of a pyridine ring substituted at the 3-position with an amino group (-NH2) and a pyrimidine ring attached via a methylene group (-CH2-) at the 5-position. This structure endows the compound with unique electronic properties and reactivity, making it a valuable substrate for further chemical transformations.

Recent studies have highlighted the importance of N-(pyrimidinylmethyl)pyridinamines in medicinal chemistry. Researchers have explored their potential as building blocks for constructing bioactive molecules. For instance, the compound has been used in the development of inhibitors for various enzymes, including kinases and proteases. These findings underscore the versatility of N-(pyrimidinylmethyl)pyridinamines in drug discovery.

The synthesis of N-(pyrimidinylmethyl)pyridinamines typically involves multi-step reactions, often employing coupling agents or transition metal catalysts. One common approach is the Suzuki-Miyaura coupling reaction, which allows for the efficient formation of carbon-carbon bonds between pyridine derivatives and pyrimidine-containing substrates. This method has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production.

In addition to its role in drug design, N-(pyrimidinylmethyl)pyridinamines have shown promise in materials science. For example, researchers have investigated their use as precursors for constructing coordination polymers and metal organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation applications.

Another area of active research is the catalytic activity of N-(pyrimidinylmethyl)pyridinamines. Scientists have discovered that these compounds can act as ligands in transition metal-catalyzed reactions, such as cross-coupling reactions and hydrogenation processes. Their ability to stabilize metal centers while maintaining reactivity makes them valuable tools in asymmetric catalysis.

From an environmental perspective, the synthesis and application of N-(pyrimidinylmethyl)pyridinamines are being optimized to minimize ecological impact. Researchers are exploring greener synthetic routes, such as using renewable feedstocks or employing biocatalysts. These efforts align with global sustainability goals and highlight the importance of responsible chemical innovation.

In conclusion, N-(pyrimidinylmethyl)pyridinamines, represented by CAS No. 1343932-46-6, are versatile compounds with wide-ranging applications across multiple disciplines. Their unique chemical properties make them invaluable tools in drug discovery, materials science, and catalysis. As research continues to uncover new potentials for these compounds, we can expect even more groundbreaking applications in the near future.